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Compound of Interest

Compound Name: 1,3,5-Tricaffeoylquinic acid

Cat. No.: B15567342 Get Quote

Essential Safety and Handling Guide for 1,3,5-
Tricaffeoylquinic Acid
Disclaimer: A specific Safety Data Sheet (SDS) for 1,3,5-Tricaffeoylquinic acid was not

available in the public domain at the time of this writing. The following guidance is based on

general laboratory safety protocols for handling solid chemical compounds of a similar nature. It

is imperative to handle this compound with care in a controlled laboratory environment.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1,3,5-Tricaffeoylquinic acid. The

procedural steps outlined are designed to ensure the safe execution of laboratory operations

involving this compound.

Chemical and Physical Properties
While detailed hazard information is not readily available, the known physical and chemical

properties of 1,3,5-Tricaffeoylquinic acid are summarized below.
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Property Value

CAS Number 1073897-80-9[1][2]

Molecular Formula C34H30O15[2]

Molecular Weight 678.599 g/mol [2]

Appearance Solid

Purity 95% - 99%[2]

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone[3][4]

Storage Temperature Recommended: Refrigerator or -20°C[5]

Operational Plan for Handling 1,3,5-Tricaffeoylquinic
Acid
A systematic approach to handling, from receipt to disposal, is critical for laboratory safety.

Receiving and Inspection
Upon receipt, inspect the packaging for any signs of damage or leaks.

Verify that the container is tightly sealed and the label information matches the order details.

Wear appropriate personal protective equipment (PPE) during inspection.

Storage
Store in a cool, well-ventilated area, away from direct sunlight and incompatible materials

such as strong oxidizing agents.[6][7]

Keep the container tightly closed to prevent contamination and degradation.[5][6]

For long-term storage, refrigeration is recommended to maintain product quality.[5][7]

Handling and Use
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All handling of 1,3,5-Tricaffeoylquinic acid should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to avoid inhalation of any dust or aerosols.[6]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses.[5][8]

Hand Protection: Wear protective gloves.[5][8]

Body Protection: A lab coat or protective suit is recommended to prevent skin contact.[8]

Respiratory Protection: If dust is generated and a fume hood is not available, a dust mask

is advised.[8]

Avoid direct contact with skin, eyes, and clothing.[5][8]

Do not eat, drink, or smoke in the area where the chemical is handled.[5]

Wash hands thoroughly after handling.[5][8]

Prevent the formation of dust during handling.[6][8]

Spill Management
In the event of a spill, evacuate non-essential personnel from the area.[6]

Wear appropriate PPE before attempting to clean up the spill.

For a solid spill, carefully sweep up the material, avoiding dust generation, and place it in a

suitable, labeled container for disposal.[6]

Do not let the product enter drains.[6][8]

Disposal
Dispose of unused product and waste materials in accordance with local, state, and federal

regulations.[5]
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Disposal should be carried out by qualified personnel knowledgeable in the applicable

regulations and safety precautions.[5]

Ensure containers are completely empty before disposal.

Experimental Workflow for Handling 1,3,5-
Tricaffeoylquinic Acid
The following diagram illustrates the standard workflow for handling a solid chemical in a

laboratory setting.
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Workflow for Handling 1,3,5-Tricaffeoylquinic Acid
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Handling Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

